6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride

• IUPAC Name: 6-bromo-3-chloro-2,4-difluorobenzenesulfonyl chloride
• InChI: InChI=1S/C6HBrCl2F2O2S/c7-2-1-3(10)4(8)5(11)6(2)14(9,12)13/h1H
• InChI Key: BYBSDUXLHFFDLA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Br)S(=O)(=O)Cl)F)Cl)F
• Molecular Formula: C6HBrCl2F2O2S
• Molecular Weight: 325.94 g/mol

Description

6-Bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride (BCDFC) is a halogenated anisole sulfonyl chloride compound. It is an important intermediate in organic synthesis and is used in a variety of applications in the pharmaceutical and chemical industries. BCDFC is a colorless liquid at room temperature and is soluble in common organic solvents. It is a versatile reagent for the synthesis of a wide range of compounds, including aryl halides, aryl amines, and aryl ethers.

Scientific Research Applications

6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride is a useful reagent for the synthesis of a variety of compounds. It can be used to synthesize aryl halides, aryl amines, and aryl ethers. It has been used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug naproxen, as well as in the synthesis of other organic compounds. 6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride has also been used in the synthesis of polymers, such as polyimides and polyurethanes.

Mechanism of Action

6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride is a sulfonyl chloride compound, and its mechanism of action is based on this functional group. The sulfonyl chloride group can undergo nucleophilic substitution reactions with a variety of nucleophiles, such as amines, alcohols, and carboxylic acids. This reaction produces a sulfonate ester, which can then undergo further reactions to produce a variety of products.
Biochemical and Physiological Effects
6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride has not been tested for its biochemical or physiological effects in humans. However, it is known to be toxic and should be handled with caution. It is recommended that protective clothing and safety glasses be worn when handling 6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride.

Advantages and Limitations for Lab Experiments

6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride is a versatile reagent for the synthesis of a wide range of compounds. It is relatively inexpensive and readily available, making it a convenient reagent for lab experiments. However, it is toxic and should be handled with caution. In addition, it is a corrosive reagent and should be handled with appropriate safety equipment.

Future Directions

6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride has a wide range of applications in the pharmaceutical and chemical industries. In the future, it could be used in the synthesis of a variety of compounds, such as pharmaceuticals, polymers, and other organic compounds. In addition, its mechanism of action could be studied in greater detail, as this could lead to the development of new synthetic methods. Finally, further research could be conducted to explore the biochemical and physiological effects of 6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride.

Synthesis Methods

6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride can be synthesized by a variety of methods. One of the most common methods is the reaction of bromobenzene and chlorobenzene with sulfur dichloride and sodium sulfite. This reaction produces an intermediate product, dibromochlorodifluorobenzene, which is then reacted with sulfur trioxide and sulfuric acid to produce 6-bromo-3-chloro-2,4-difluorobenzene-1-sulfonyl chloride. The reaction is typically conducted in a two-phase system, with an organic phase containing the reactants and an aqueous phase containing the sulfuric acid.